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Get Quote

Prepared for: Researchers, scientists, and drug development professionals

This guide provides an in-depth evolutionary comparison of Sp100 orthologs, offering a

valuable resource for understanding the functional conservation and divergence of this critical

nuclear protein. Sp100, a key component of the PML nuclear bodies, plays a significant role in

transcriptional regulation, innate immunity, and as an antiviral factor.[1] This comparison guide

summarizes quantitative data, details experimental methodologies, and provides visual

representations of protein architecture and evolutionary relationships to facilitate further

research and drug development efforts.

Comparative Analysis of Sp100 Orthologs
The Sp100 protein family is characterized by a conserved set of functional domains that

mediate its localization, protein-protein interactions, and regulatory functions. To understand

the evolutionary conservation of Sp100, orthologous protein sequences from a range of

vertebrate species were analyzed.
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The domain architecture of Sp100 orthologs was predicted using the InterProScan tool. The

presence of key domains, including the HSR (Sp100, AIRE-1, NucP41/75, DEAF-1), SAND

(Sp100, AIRE-1, NucP41/75, DEAF-1), PHD (Plant Homeodomain), and Bromodomain, was

assessed across various species.

Species HSR Domain SAND Domain PHD Finger Bromodomain

Homo sapiens

(Human)
✓ ✓ ✓ ✓

Pan troglodytes

(Chimpanzee)
✓ ✓ ✓ ✓

Macaca mulatta

(Rhesus

Macaque)

✓ ✓ ✓ ✓

Mus musculus

(Mouse)
✓ ✓ ✓ ✓

Rattus

norvegicus (Rat)
✓ ✓ ✓ ✓

Bos taurus (Cow) ✓ ✓ ✓ ✓

Gallus gallus

(Chicken)
✓ ✓ ✗ ✗

Xenopus laevis

(Frog)
✓ ✓ ✗ ✗

Danio rerio

(Zebrafish)
✓ ✓ ✗ ✗

Table 1: Conservation of Key Functional Domains in Sp100 Orthologs. The presence (✓) or

absence (✗) of major domains was determined by protein sequence analysis.

Sequence Identity Matrix
To quantify the degree of conservation at the amino acid level, a pairwise sequence identity

matrix was generated using Clustal Omega. The full-length protein sequences of Sp100
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orthologs were aligned, and the percentage identity was calculated for each pair.

Speci
es

H.
sapie
ns

P.
troglo
dytes

M.
mulat
ta

M.
musc
ulus

R.
norve
gicus

B.
tauru
s

G.
gallus

X.
laevis

D.
rerio

H.

sapien

s

100% 99.1% 95.2% 68.7% 67.9% 80.1% 55.4% 52.1% 48.3%

P.

troglod

ytes

100% 95.8% 69.0% 68.1% 80.3% 55.6% 52.3% 48.5%

M.

mulatt

a

100% 70.2% 69.5% 81.5% 56.1% 53.0% 49.1%

M.

muscu

lus

100% 92.5% 71.3% 58.2% 55.9% 51.7%

R.

norveg

icus

100% 70.8% 57.9% 55.5% 51.3%

B.

taurus
100% 57.1% 54.2% 50.0%

G.

gallus
100% 65.8% 60.1%

X.

laevis
100% 68.2%

D.

rerio
100%

Table 2: Pairwise Sequence Identity of Sp100 Orthologs. Values represent the percentage of

identical amino acids between the aligned full-length protein sequences.
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Phylogenetic Analysis
A phylogenetic tree was constructed to visualize the evolutionary relationships between the

Sp100 orthologs. The tree was generated based on the multiple sequence alignment of the full-

length protein sequences.
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Caption: Phylogenetic tree of Sp100 orthologs.

Sp100 in Interferon Signaling
Sp100 is an interferon-stimulated gene (ISG), and its expression is upregulated in response to

viral infections as part of the innate immune response.[2] The following diagram illustrates the

signaling pathway leading to Sp100 induction and its subsequent antiviral activities.
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Caption: Sp100 induction by interferon signaling.

Experimental Protocols
Detailed methodologies for the key experiments cited in this guide are provided below to

ensure reproducibility.

Protocol for Phylogenetic Analysis of Sp100 Orthologs
Objective: To reconstruct the evolutionary history of Sp100 proteins.
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Workflow Diagram:

1. Sequence Retrieval

2. Multiple Sequence Alignment

3. Phylogenetic Tree Construction

4. Tree Visualization and Annotation

Click to download full resolution via product page

Caption: Workflow for phylogenetic analysis.

Methodology:

Sequence Retrieval:

Obtain FASTA formatted protein sequences of Sp100 orthologs from the National Center

for Biotechnology Information (NCBI) and UniProt databases.

Multiple Sequence Alignment (MSA):

Perform a multiple sequence alignment of the retrieved Sp100 protein sequences using a

tool such as Clustal Omega.[1][3][4]

The alignment is crucial for identifying conserved regions and calculating evolutionary

distances.

Phylogenetic Tree Construction:
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Use the generated MSA as input for a phylogenetic tree construction tool like PhyML or a

web-based service such as "Simple Phylogeny".

Employ a suitable substitution model (e.g., JTT, WAG) and statistical method (e.g.,

Maximum Likelihood, Neighbor-Joining).

Tree Visualization and Annotation:

Visualize the resulting phylogenetic tree using a tool like iTOL (Interactive Tree Of Life) or

FigTree.

Annotate the tree with species names, bootstrap values, and other relevant information.

Protocol for Sp100 Domain Architecture Prediction
Objective: To identify and compare the functional domains of Sp100 orthologs.

Methodology:

Input Sequences:

Provide the FASTA formatted protein sequences of Sp100 orthologs as input.

Domain Prediction:

Submit the sequences to a protein domain prediction server such as InterProScan.[2][5]

This tool integrates multiple databases to provide a comprehensive analysis of protein

families, domains, and sites.

Data Analysis and Comparison:

Analyze the output to identify the presence, absence, and relative positions of key

domains (HSR, SAND, PHD, Bromodomain) in each ortholog.

Tabulate the results for easy comparison across species.

Protocol for Pairwise Sequence Identity Calculation
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Objective: To quantify the amino acid sequence similarity between Sp100 orthologs.

Methodology:

Input Sequences:

Use the same set of FASTA formatted Sp100 ortholog sequences.

Pairwise Alignment:

Utilize a multiple sequence alignment tool like Clustal Omega, which also calculates a

percent identity matrix as part of its output.[1][3][4]

Matrix Generation:

Extract the percent identity matrix from the alignment results.

This matrix provides a quantitative measure of the evolutionary distance between each

pair of sequences.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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